1-chloro-2-[(3-nitrobenzyl)oxy]benzene
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Overview
Description
1-chloro-2-[(3-nitrobenzyl)oxy]benzene, also known as NB-Cl, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of nitrobenzyl ethers and has been shown to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1-chloro-2-[(3-nitrobenzyl)oxy]benzene involves the release of the 3-nitrobenzyl group upon exposure to light, which then activates the compound. This activation can lead to a range of biochemical and physiological effects, depending on the specific application.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of ion channels and neurotransmitters, the detection of reactive oxygen species, and the crosslinking of proteins. These effects are dependent on the specific application and the concentration of this compound used.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-chloro-2-[(3-nitrobenzyl)oxy]benzene in lab experiments is its photoactivatable nature, which allows for precise temporal and spatial control over the activation of the compound. This can be particularly useful in the study of ion channels and neurotransmitters, where precise control over the timing and location of activation is critical. However, one limitation of using this compound is its potential toxicity, which can vary depending on the specific application and concentration used.
Future Directions
There are several future directions for research on 1-chloro-2-[(3-nitrobenzyl)oxy]benzene, including the development of new applications for the compound, the optimization of existing applications, and the study of its potential toxicity and side effects. In addition, there is potential for the development of new photoactivatable caging groups based on the structure of this compound, which could have a range of applications in scientific research.
Synthesis Methods
The synthesis of 1-chloro-2-[(3-nitrobenzyl)oxy]benzene involves the reaction of 3-nitrobenzyl alcohol with 1-chloro-2-nitrobenzene in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions in an organic solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is then purified by recrystallization or chromatography.
Scientific Research Applications
1-chloro-2-[(3-nitrobenzyl)oxy]benzene has been used in a variety of scientific research applications, including as a photoactivatable caging group for the study of ion channels and neurotransmitters. It has also been used as a fluorescent probe for the detection of reactive oxygen species in cells. In addition, this compound has been used as a crosslinking agent for the study of protein-protein interactions.
properties
IUPAC Name |
1-chloro-2-[(3-nitrophenyl)methoxy]benzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClNO3/c14-12-6-1-2-7-13(12)18-9-10-4-3-5-11(8-10)15(16)17/h1-8H,9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGAWGEYXLXZWNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCC2=CC(=CC=C2)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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